Cas no 62128-02-3 (Benzenamine, N-[(5-nitro-2-thienyl)methylene]-4-phenoxy-)

• Product Name: Benzenamine, N-[(5-nitro-2-thienyl)methylene]-4-phenoxy-
• CAS No: 62128-02-3
• MF: C₁₇H₁₂N₂O₃S
• MW: 324.353782653809
• CID: 457132
• PubChem ID: 708086
• Update Time: 2025-04-19

Benzenamine, N-[(5-nitro-2-thienyl)methylene]-4-phenoxy- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-[(5-nitro-2-thienyl)methylene]-4-phenoxy-
• 1-(5-nitrothiophen-2-yl)-N-(4-phenoxyphenyl)methanimine
• AN-329/10000053
• DTXSID00351726
• AKOS000485950
• SMSF0004406
• BIM-0013431.P001
• N-[(5-nitro-2-thienyl)methylene]-4-phenoxyaniline
• 62128-02-3
• CBMicro_013438
• CB04887

• Inchi： 1S/C17H12N2O3S/c20-19(21)17-11-10-16(23-17)12-18-13-6-8-15(9-7-13)22-14-4-2-1-3-5-14/h1-12H/b18-12+
• InChI Key： ZJARLKAFNKOPSF-LDADJPATSA-N
• SMILES： S1C(=CC=C1/C=N/C1C=CC(=CC=1)OC1C=CC=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 324.05696
• Monoisotopic Mass: 324.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 95.6Ų

Experimental Properties

• PSA: 64.73